Cas no 58794-07-3 (1-(isoquinolin-8-yl)ethan-1-ol)

1-(isoquinolin-8-yl)ethan-1-ol structure
58794-07-3 structure
Product Name:1-(isoquinolin-8-yl)ethan-1-ol
CAS No:58794-07-3
MF:C11H11NO
MW:173.211142778397
MDL:MFCD26401784
CID:2120348
PubChem ID:82575882
Update Time:2023-11-27

1-(isoquinolin-8-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(isoquinolin-8-yl)ethanol
    • XJHWVKVPOQCBOW-UHFFFAOYSA-N
    • 8-Isoquinolinemethanol, alpha-methyl-
    • CID 82575882
    • 8-Isoquinolinemethanol, α-methyl-
    • 1-(isoquinolin-8-yl)ethan-1-ol
    • MDL: MFCD26401784
    • Inchi: 1S/C11H11NO/c1-8(13)10-4-2-3-9-5-6-12-7-11(9)10/h2-8,13H,1H3
    • InChI Key: XJHWVKVPOQCBOW-UHFFFAOYSA-N
    • SMILES: OC(C)C1C=CC=C2C=CN=CC=12

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Topological Polar Surface Area: 33.1

Experimental Properties

  • Density: 1.171±0.06 g/cm3(Predicted)
  • Boiling Point: 343.6±17.0 °C(Predicted)
  • pka: 14.03±0.20(Predicted)

1-(isoquinolin-8-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2913478-0.05g
1-(isoquinolin-8-yl)ethan-1-ol
58794-07-3 95.0%
0.05g
$252.0 2025-03-19
Enamine
EN300-2913478-0.1g
1-(isoquinolin-8-yl)ethan-1-ol
58794-07-3 95.0%
0.1g
$376.0 2025-03-19
Enamine
EN300-2913478-0.25g
1-(isoquinolin-8-yl)ethan-1-ol
58794-07-3 95.0%
0.25g
$538.0 2025-03-19
Enamine
EN300-2913478-0.5g
1-(isoquinolin-8-yl)ethan-1-ol
58794-07-3 95.0%
0.5g
$847.0 2025-03-19
Enamine
EN300-2913478-1.0g
1-(isoquinolin-8-yl)ethan-1-ol
58794-07-3 95.0%
1.0g
$1086.0 2025-03-19
Enamine
EN300-2913478-2.5g
1-(isoquinolin-8-yl)ethan-1-ol
58794-07-3 95.0%
2.5g
$2127.0 2025-03-19
Enamine
EN300-2913478-5.0g
1-(isoquinolin-8-yl)ethan-1-ol
58794-07-3 95.0%
5.0g
$3147.0 2025-03-19
Enamine
EN300-2913478-10.0g
1-(isoquinolin-8-yl)ethan-1-ol
58794-07-3 95.0%
10.0g
$4667.0 2025-03-19
Enamine
EN300-2913478-1g
1-(isoquinolin-8-yl)ethan-1-ol
58794-07-3
1g
$1086.0 2023-09-06
Enamine
EN300-2913478-5g
1-(isoquinolin-8-yl)ethan-1-ol
58794-07-3
5g
$3147.0 2023-09-06
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